Cas no 1956365-95-9 ((2-Tritylhydrazinyl)methanol)

• Product Name: (2-Tritylhydrazinyl)methanol
• CAS No: 1956365-95-9
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• MDL: MFCD29059349
• CID: 4631887
• PubChem ID: 118798818
• Update Time: 2025-05-19

(2-Tritylhydrazinyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Tritylhydrazinyl)methanol
• Methanol, 1-[2-(triphenylmethyl)hydrazinyl]-
• W11115
• [2-(TRIPHENYLMETHYL)HYDRAZIN-1-YL]METHANOL
• SB82872
• CS-0039814
• AKOS027256438
• AS-59590
• 1956365-95-9

• MDL： MFCD29059349
• Inchi： 1S/C20H20N2O/c23-16-21-22-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,21-23H,16H2
• InChI Key： MVBXDWVJTSBOCH-UHFFFAOYSA-N
• SMILES： OCNNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 304.157563266g/mol
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.3

Additional information on (2-Tritylhydrazinyl)methanol

Introduction to (2-Tritylhydrazinyl)methanol (CAS No. 1956365-95-9)

(2-Tritylhydrazinyl)methanol, with the CAS number 1956365-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its trityl (triphenylmethyl) group and hydrazinyl moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The trityl group, a derivative of benzene with three phenyl rings attached to a central carbon atom, contributes to the stability and reactivity of the molecule. This feature is particularly useful in organic synthesis, where it can serve as a protecting group or a reactive site for further functionalization. The hydrazinyl component, on the other hand, introduces a reactive nitrogen-hydrogen bond pair, which is commonly utilized in the formation of imines, hydrazones, and other nitrogen-containing heterocycles. These structural elements collectively enhance the compound's utility in drug discovery and development.

In recent years, there has been a growing interest in exploring novel hydrazine derivatives for their potential therapeutic applications. The compound (2-Tritylhydrazinyl)methanol) has been investigated for its role in synthesizing various pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Its versatility as a building block allows chemists to design complex molecules with tailored biological activities.

One of the most compelling aspects of (2-Tritylhydrazinyl)methanol) is its application in the development of small-molecule inhibitors. Researchers have leveraged its reactivity to create inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its potential in synthesizing inhibitors of kinases and proteases, which are key players in cancer progression and inflammatory diseases. The trityl group provides a stable scaffold for further modifications, enabling the precise tuning of inhibitory activity.

The compound's chemical structure also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening campaigns. Its ability to undergo selective reactions with various electrophiles allows for the rapid generation of diverse libraries of compounds. This approach has been instrumental in identifying lead compounds with promising pharmacological profiles.

Advances in synthetic methodologies have further enhanced the utility of (2-Tritylhydrazinyl)methanol). Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled more efficient and scalable synthesis routes. These improvements have not only reduced production costs but also opened new avenues for structural diversification.

The pharmacological potential of (2-Tritylhydrazinyl)methanol) has also been explored in preclinical studies. Initial findings suggest that derivatives of this compound may exhibit significant therapeutic effects against various diseases. For example, researchers have reported promising results in using hydrazine-based molecules to modulate immune responses and reduce inflammation. These studies highlight the compound's potential as a starting point for developing novel therapeutics.

In addition to its pharmaceutical applications, (2-Tritylhydrazinyl)methanol) has found utility in materials science and chemical biology. Its unique reactivity allows for the incorporation into polymers and biomaterials, where it can serve as a cross-linking agent or a functional group for specific interactions. This broadens its applicability beyond traditional drug discovery contexts.

The synthesis and handling of (2-Tritylhydrazinyl)methanol) require careful consideration due to its reactive nature. Standard organic laboratory practices must be followed to ensure safety and optimal yield. Techniques such as controlled addition reactions and inert atmosphere conditions are often employed to prevent unwanted side reactions.

In conclusion, (2-Tritylhydrazinyl)methanol (CAS No. 1956365-95-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological targets, the importance of this compound is likely to grow further.